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Compound of Interest

Oseltamivir acid methyl ester
Compound Name:
hydrochloride

Cat. No.: B15560351

Get Quote

\ J

Case ID: OSL-NMR-001

Status: Open Assigned Specialist: Senior Application Scientist[1]

Welcome to the Technical Support Center

You have reached the Tier 3 Support Desk for Oseltamivir (Tamiflu) process analysis. This
guide addresses the specific NMR challenges encountered during the synthesis and
purification of Oseltamivir Phosphate, specifically via the industrial standard Roche route
(shikimic acid starting material).

Our goal is to move you from "undefined multiplets” to "structural certainty."

Quick Navigation (Select Your Issue)

Module 1: Phosphorus Contaminants (The "Ghost"
Signals)

User Complaint:"My
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H NMR shows unexpected aromatic multiplets in the 7.5-7.7 ppm region, and the purity
calculation is failing."

Diagnosis: This is the hallmark of Triphenylphosphine Oxide (TPPO) contamination. In the
Roche synthesis, the Staudinger reaction (converting azide to amine) utilizes
triphenylphosphine (

). The byproduct, TPPO, is notoriously difficult to remove completely via crystallization due to
its high solubility in organic solvents and ability to co-crystallize.

The Solution:

P NMR Discrimination Do not rely solely on

H NMR, as the aromatic region of Oseltamivir is usually clean, making TPPO stand out but
hard to quantify against the noise. Use

P NMR for absolute specificity.

Technical Reference Data:

P Chemical Shift (

Compound Signal Multiplicity Notes
ppm)

Oseltamivir ) Shift is pH-dependent.
~0.0 ppm Singlet

Phosphate [1]

Triphenylphosphine ) Distinct downfield

. +29.0 to +32.0 ppm Singlet i
Oxide shift.[1]

Unreacted reagent

Triphenylphosphine -5.0 to -6.0 ppm Singlet
(rare).[1]

Troubleshooting Workflow:
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Contaminant: TPPO
Action: Reprocess via
partitioning (EtOAc/Water)

Run 31P NMR
(No Decoupling needed)

Unknown Aromatic Signals § _ P
(7.5-7.7 ppm) Signal at ~29 ppm?
Contaminant: Other
Action: Check Solvent

Stabilizers (e.g., BHT)

Click to download full resolution via product page

Figure 1: Decision tree for identifying phosphorus-based contaminants.

Module 2: Stereochemical Integrity (The Epimer
Problem)

User Complaint:"l have the right mass, but the alkene proton signal is split or shifted. Is it an
epimer?"

Diagnosis: Stereochemical leakage.[1] The Oseltamivir scaffold has three contiguous chiral
centers (C3, C4, C5).[2] The most common issues arise from the epoxide ring-opening step
(regio- and stereoselectivity) or epimerization during the introduction of the basic amine.

Critical Analysis: Coupling Constants (

) The cyclohexane ring of Oseltamivir adopts a specific half-chair conformation.[1] Epimers
(diastereomers) will display significantly different vicinal coupling constants (

) due to the Karplus relationship.

Target Region: Focus on H3, H4, and H5.
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Epimer Impurity

. e.g.,
Active Drug ( (e-9 Mechanism of
Proton
) or Detection
)
Shifted changes from trans-
H3 (Ether) ~3.7-4.0 ppm diaxial-like to gauche.
0.2 ppm
[1]
_ _ . Sensitive to H3/H5
H4 (Acetamido) ~4.2 ppm Broadening or splitting orientation.[1]

o Shift indicates ring
Distinct doublet

H2 (Alk
(Alkene) ~6.6-6.8 ppm strain changes.[1]

Advanced Verification: If 1D NMR is ambiguous, run a 1D-NOE or 2D-NOESY.

» Active Drug: Strong NOE correlation between H3 and H5 (they are cis to each other in the
active pharmaceutical ingredient).

e Epimer: Loss of H3-H5 correlation indicates trans relationship (inversion at one center).[1]

Module 3: Impurity Fingerprinting (A, B, & C)

User Complaint:"l see small peaks near the ethyl ester region or the acetyl group. Which
impurity is this?"

Diagnosis: You are likely seeing Pharmacopeial Impurities A, B, or C. These are structural
degradants, not stereoisomers.

Impurity Identification Table:
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Impurity Code

Common Name

Structural Change

Key NMR
Diagnostic Feature

Hydrolysis of Ethyl

Loss of ethyl quartet

Impurity A Oseltamivir Acid Est (~4.2 ppm) and triplet
ster
(~1.3 ppm).[1]
Upfield shift of
_ H3/H4/H5;
) ) ) Incomplete Ring
Impurity B Epoxide Intermediate ) appearance of
Opening )
epoxide protons
(~3.0-3.5 ppm).[1]
Shift of Acetyl-CH
] o Migration of Acetyl to
Impurity C N,N-Acyl Migration Amine singlet; appearance of
new NH signals.[1]
Loss of Acetyl-CH
Des-acetyl Free Amine Hydrolysis of Amide

singlet (~2.0 ppm).[1]

Impurity Origin Pathway:
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Figure 2: Origin of key pharmacopeial impurities during synthesis and storage.[1]

Module 4: Experimental Protocol

Issue: "My spectrum is broad/messy because of the phosphate salt.” Protocol:Phosphate
Desalting (The "Free Base" Prep)

Direct NMR of the phosphate salt in DMSO-

orD

O is possible but often results in broad amine signals due to exchange.[1] For high-resolution
structural characterization, convert to the free base in situ or via extraction.[1]

Method A: Biphasic Extraction (Recommended for Impurity Profiling)
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» Dissolve 20 mg Oseltamivir Phosphate in 1 mL D

O.

e Add 1 mL CDCI

and 20 mg solid Na

CO

o Shake vigorously for 1 minute in a vial.
o Allow layers to separate.[1]
o Extract the bottom layer (CDCI

) carefully.[1]

o Why? The free base patrtitions into chloroform; the phosphate salts remain in the water.
e Run NMR on the CDCI
layer.[1]
Method B: In-situ Shift (Quick Check)
e Dissolve sample in DMSO-
1]
e Add 1 drop of D

O to shake off exchangeable protons (NH/OH) if they are obscuring the scaffold signals.

» Note: This does not remove the salt, so chemical shifts may vary slightly from literature
values of the free base.

References & Authority
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e Roche Synthesis & Impurities: Karpf, M., & Trussardi, R. (2009).[1] New, azide-free
transformation of epoxides into 1,2-diamino compounds: Synthesis of the anti-influenza
neuraminidase inhibitor Oseltamivir phosphate (Tamiflu).[1].

o Impurity Profiling: Nie, X., et al. (2025).[1] Quantification of Oseltamivir Phosphate
Enantiomeric Impurity by Chiral HPLC Method With the Aid of Solvent Extraction and
Phosphate Salt-Out Method. (Note: Discusses the solvent extraction necessity).

 NMR of TPPO: The chemical shift of Triphenylphosphine oxide is a standard reference value
in phosphorus NMR, typically cited at

29.0 ppm in CDCI

o Stereochemical Assignment: Ishikawa, H., et al. (2010).[1] High-yielding synthesis of the
anti-influenza neuraminidase inhibitor (-)-oseltamivir by three "one-pot" operations.[1].[1]

For further assistance, please upload your FID files to the secure portal referencing Case 1D
OSL-NMR-001.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. veeprho.com [veeprho.com]
o 2. researchgate.net [researchgate.net]
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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